Cas no 6853-87-8 ((2R)-2-Amino-3-(methylsulfinyl)propanoic acid)

(2R)-2-Amino-3-(methylsulfinyl)propanoic acid is a chiral, non-proteinogenic amino acid characterized by its sulfinyl functional group. This compound is of interest in organic synthesis and pharmaceutical research due to its role as a precursor or intermediate in the development of bioactive molecules. The methylsulfinyl moiety enhances its reactivity and potential for selective modifications, making it valuable in asymmetric synthesis and medicinal chemistry applications. Its stereochemical purity (R-configuration) ensures consistency in enantioselective reactions. The compound’s stability under controlled conditions and compatibility with standard coupling reagents further contribute to its utility in peptide and small-molecule derivatization. Suitable for research applications requiring high-precision chiral building blocks.

(2R)-2-Amino-3-(methylsulfinyl)propanoic acid structure

6853-87-8 structure

Product Name:(2R)-2-Amino-3-(methylsulfinyl)propanoic acid

CAS No:6853-87-8

MF:C₄H₉NO₃S

MW:151.184159994125

MDL:MFCD00152132

CID:47037

PubChem ID:182092

Update Time:2025-06-09

(2R)-2-Amino-3-(methylsulfinyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- (2S)-2-Amino-3-methylsulfinylpropanoic acid
- S-Methylcysteine S-oxide
- S-Methyl-L-Cysteine Sulphoxide
- (2R)-2-Amino-3-methylsulfinyl-propanoic acid
- S-Methyl-L-cysteine sulfoxide
- S-Methyl-L-Cysteine-S-oxide
- (2R)-2-Amino-3-(methylsulfinyl)propanoic acid
- S-Methylcysteine sulfoxide
- Alanine, 3-(methylsulfinyl)-
- (methylsulfinyl)-D-alanine
- S-Methyl-L-cysteine S-oxide
- 3-(methylsulfinyl)-L-alanine
- STL556093
- FCH839860
- BBL102294
- TL8006594
- AX8151243
- 6853-87-8
- CS-W018120
- (2R)-2-amino-3-methylsulinylpropanoic acid
- DTXSID501306969
- (R)-2-Amino-3-((S)-methylsulfinyl)propanoicacid
- CHEBI:157782
- (R)-2-Amino-3-((S)-methylsulfinyl)propanoic acid
- MFCD00152132
- SCHEMBL209225
- D8W7K73RV4
- D87103
- Methyl alliin
- AKOS006273020
- DS-17496
- HY-W017404
- A836177
- (2R)-2-amino-3-methylsulfinylpropanoic acid
- CHEMBL464167
- NSC-226572
- Methiin
- L-Alanine, 3-(methylsulfinyl)-
- CHEBI:137271
- ZZLHPCSGGOGHFW-UHFFFAOYSA-N
- 3-(Methanesulfinyl)alanine
- AKOS014777717
- 2-amino-3-methylsulfinylpropanoic acid
- NS00018365
- Alanine, 3-(methylsulfinyl)- (6CI,8CI,9CI)
- SCHEMBL7872161
- DTXSID70963830
- Methyiin, pyrolyzate
- NSC226572
- S-Methylcystein-S-oxid
- 2-AMINO-3-METHANESULFINYLPROPANOIC ACID
- FT-0698062
- (S)C(S)S-S-Methylcysteine sulfoxide
- FT-0651603
- 4740-94-7
- (2R)-2-AMINO-3-METHANESULFINYLPROPANOIC ACID
- DA-67642
- 3-(methylsulfinyl)-L-Alanine; Kale anemia factor
- MDL： MFCD00152132
- Inchi： 1S/C4H9NO3S/c1-9(8)2-3(5)4(6)7/h3H,2,5H2,1H3,(H,6,7)/t3-,9?/m0/s1
- InChI Key： ZZLHPCSGGOGHFW-BUKSALPDSA-N
- SMILES： S(C)(C[C@@H](C(=O)O)N)=O

Computed Properties

Exact Mass: 151.03000
Monoisotopic Mass: 151.03
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 99.6
XLogP3: -4.3

Experimental Properties

Density: 1.4710
Melting Point: 156-159°C
Boiling Point: 428.2°C at 760 mmHg
Flash Point: 212.8ºC
Refractive Index: 1.586
PSA: 99.60000
LogP: 0.34280

(2R)-2-Amino-3-(methylsulfinyl)propanoic acid Security Information

Hazard Statement： H315-H319-H335

(2R)-2-Amino-3-(methylsulfinyl)propanoic acid Customs Data

HS CODE：2930909090
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(2R)-2-Amino-3-(methylsulfinyl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IE215-50mg	(2R)-2-Amino-3-(methylsulfinyl)propanoic acid	6853-87-8	97%	50mg	82CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IE215-250mg	(2R)-2-Amino-3-(methylsulfinyl)propanoic acid	6853-87-8	97%	250mg	239CNY	2021-05-07
TRC	M299548-100mg	S-Methyl-L-cysteine sulfoxide	6853-87-8		100mg	$ 104.00	2023-09-07
TRC	M299548-1g	S-Methyl-L-cysteine sulfoxide	6853-87-8		1g	$ 431.00	2023-09-07
Apollo Scientific	OR480202-500mg	(2R)-2-Amino-3-methylsulfinyl-propanoic acid	6853-87-8		500mg	£104.00	2023-09-02
Apollo Scientific	OR480202-1g	(2R)-2-Amino-3-methylsulfinyl-propanoic acid	6853-87-8		1g	£29.00	2025-02-20
Apollo Scientific	OR480202-5g	(2R)-2-Amino-3-methylsulfinyl-propanoic acid	6853-87-8		5g	£140.00	2025-02-20
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R026866-25g	(2R)-2-Amino-3-(methylsulfinyl)propanoic acid	6853-87-8	98%	25g	￥5500	2024-05-22
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R026866-5g	(2R)-2-Amino-3-(methylsulfinyl)propanoic acid	6853-87-8	98%	5g	￥1650	2024-05-22
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S51511-100mg	(2R)-2-Amino-3-(methylsulfinyl)propanoic acid	6853-87-8		100mg	¥934.0	2021-09-07

(2R)-2-Amino-3-(methylsulfinyl)propanoic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:6853-87-8)S-Methyl-L-cysteine sulfoxide

Order Number:sfd22379

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:39

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:6853-87-8)S-甲基-L-半胱氨酸亚砜

Order Number:LE1692935

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:34

Price ($):discuss personally

Email:18501500038@163.com

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